N,N'-bis(1,3-benzothiazol-2-yl)pentanediamide

• IUPAC Name: N,N'-bis(1,3-benzothiazol-2-yl)pentanediamide
• InChI: InChI=1S/C19H16N4O2S2/c24-16(22-18-20-12-6-1-3-8-14(12)26-18)10-5-11-17(25)23-19-21-13-7-2-4-9-15(13)27-19/h1-4,6-9H,5,10-11H2,(H,20,22,24)(H,21,23,25)
• InChI Key: LMWFQVBAMJVETP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)NC(=O)CCCC(=O)NC3=NC4=CC=CC=C4S3
• Molecular Formula: C19H16N4O2S2
• Molecular Weight: 396.5 g/mol

Description

Benzothiazole is a privileged bicyclic heterocyclic moiety present in a wide variety of synthetic and natural products. Benzothiazole derivatives are manufactured worldwide for a wide variety of applications. They have been associated with diverse biological activities such as antifungal, antiprotozoal, antimicrobial, anticancer, anticonvulsant, antihypertensive, antidiabetic, anti-inflammatory activities.

Synthesis Analysis

In one study, hydroxybenzotriazole (HOBT) and 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDCl)-mediated synthesis of new N’-(1,3-benzothiazol-2-yl)-arylamides were carried out in high yields under relatively milder reaction conditions using dimethyl formamide as solvent.

Chemical Reactions Analysis

The chemical reactions of benzothiazole derivatives can vary depending on the specific compound. In one study, new N’-(1,3-benzothiazol-2-yl)-arylamides were synthesized and subsequently evaluated for their antibacterial activity against selected strains of bacteria.

Mechanism of Action

The mechanism of action of benzothiazole derivatives can vary depending on the specific compound and its biological activity. For example, some benzothiazole derivatives have shown promising activity against Staphylococcus aureus.

Future Directions

The future directions for research on benzothiazole derivatives could include further exploration of their biological activities and potential applications in medicinal chemistry.